Cas no 957003-01-9 (6-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine)

6-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine structure
957003-01-9 structure
Product Name:6-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
CAS No:957003-01-9
MF:C22H18N6
MW:366.418523311615
CID:5027140
Update Time:2023-08-25

6-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-(3,5-dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
    • 2-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-7-phenylpyrazolo[1,5-a]pyrimidin-3-yl]pyridine
    • 6-(3,5-Dimethyl-1H-pyrazol-1-yl)-7-phenyl-3-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
    • Inchi: 1S/C22H18N6/c1-15-12-16(2)27(26-15)20-14-24-22-18(19-10-6-7-11-23-19)13-25-28(22)21(20)17-8-4-3-5-9-17/h3-14H,1-2H3
    • InChI Key: UTRZJRNAXAJSLK-UHFFFAOYSA-N
    • SMILES: N12C(=C(C3C=CC=CN=3)C=N1)N=CC(=C2C1C=CC=CC=1)N1C(C)=CC(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 523
  • XLogP3: 3.3
  • Topological Polar Surface Area: 60.9
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